Cas no 148438-03-3 (Methyl 4-cyclopropylbenzoate)

Methyl 4-cyclopropylbenzoate is a benzoate ester derivative featuring a cyclopropyl substituent at the para position of the aromatic ring. This compound is valued for its structural versatility, serving as a key intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. The cyclopropyl group enhances steric and electronic properties, making it useful for modulating reactivity in cross-coupling reactions or as a building block for complex molecules. Its ester functionality allows for further derivatization, including hydrolysis or transesterification. The compound exhibits good stability under standard conditions, ensuring reliable handling and storage. Its well-defined structure and purity make it suitable for research and industrial applications requiring precise molecular frameworks.

Methyl 4-cyclopropylbenzoate structure

Product Name:Methyl 4-cyclopropylbenzoate

CAS No:148438-03-3

MF:C₁₁H₁₂O₂

MW:176.211783409119

MDL:MFCD06802402

CID:1035219

PubChem ID:11658370

Update Time:2025-06-07

Methyl 4-cyclopropylbenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-cyclopropylbenzoate
- AKOS BAR-1179
- Benzoic acid, 4-cyclopropyl-, methyl ester
- 148438-03-3
- SCHEMBL13267179
- DB-063761
- F52088
- J-522341
- Methyl4-cyclopropylbenzoate
- BS-49335
- DTXSID90470137
- AKOS004118855
- CS-0130039
- AZIWZLOGNAEWLR-UHFFFAOYSA-N
- MDL： MFCD06802402
- Inchi： 1S/C11H12O2/c1-13-11(12)10-6-4-9(5-7-10)8-2-3-8/h4-8H,2-3H2,1H3
- InChI Key： AZIWZLOGNAEWLR-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CC(=CC=1)C1CC1)=O

Computed Properties

Exact Mass: 176.08376
Monoisotopic Mass: 176.083729621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

Methyl 4-cyclopropylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019099315-1g	Methyl 4-cyclopropylbenzoate	148438-03-3	95%	1g	445.12 USD	2021-06-17
Chemenu	CM156387-1g	Methyl 4-cyclopropylbenzoate	148438-03-3	95%	1g	$123	2023-02-17
eNovation Chemicals LLC	Y1003877-1g	Methyl 4-cyclopropylbenzoate	148438-03-3	95%	1g	$450	2024-07-24
Chemenu	CM156387-250mg	Methyl 4-cyclopropylbenzoate	148438-03-3	95%	250mg	$62	2023-02-17
Chemenu	CM156387-1g	Methyl 4-cyclopropylbenzoate	148438-03-3	95%	1g	$482	2021-08-05
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB00957-5g	Methyl 4-cyclopropylbenzoate	148438-03-3	95%	5g	$1005	2023-09-07
eNovation Chemicals LLC	D500863-1g	Methyl 4-cyclopropylbenzoate	148438-03-3	97%	1g	$180	2024-05-24
Advanced ChemBlocks	S89298-250MG	methyl 4-cyclopropylbenzoate	148438-03-3	97%	250MG	$90	2023-09-15
Advanced ChemBlocks	S89298-1G	methyl 4-cyclopropylbenzoate	148438-03-3	97%	1G	$190	2023-09-15
Advanced ChemBlocks	S89298-5G	methyl 4-cyclopropylbenzoate	148438-03-3	97%	5G	$550	2023-09-15